2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}-N-[4-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(2-pyrrolidin-1-ylquinolin-8-yl)oxy-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C22H20F3N3O2/c23-22(24,25)16-7-9-17(10-8-16)26-20(29)14-30-18-5-3-4-15-6-11-19(27-21(15)18)28-12-1-2-13-28/h3-11H,1-2,12-14H2,(H,26,29)
• InChI Key: XZJJFQQYIQTDFG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(C=CC=C3OCC(=O)NC4=CC=C(C=C4)C(F)(F)F)C=C2
• Molecular Formula: C22H20F3N3O2
• Molecular Weight: 415.4 g/mol

Description

2-(Pyrrolidin-1-yl)quinolin-8-yl]oxy}-N-[4-(trifluoromethyl)phenyl]acetamide, also known as N-(4-(trifluoromethyl)phenyl)-2-(1-pyrrolidinyl)quinolin-8-yloxyacetamide, is a novel synthetic compound with potential applications in medical research, drug development, and other areas. This compound is highly soluble in water and has been found to have a wide range of biological and pharmacological activities, including anti-inflammatory, anti-tumor, and antioxidant effects. It has also been used as a potent anticonvulsant in animal models.

Mechanism of Action

The exact mechanism of action of 2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}-N-[4-(trifluoromethyl)phenyl]acetamide[4-(trifluoromethyl)phenyl]acetamide is not yet fully understood. However, it is believed to act by modulating the activity of various proteins, enzymes, and other molecules involved in cellular processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory molecules. Additionally, it has been shown to inhibit the activity of certain protein kinases, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects
2-(Pyrrolidin-1-yl)quinolin-8-yl]oxy}-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}-N-[4-(trifluoromethyl)phenyl]acetamide[4-(trifluoromethyl)phenyl]acetamide has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor activities, it has been shown to have antioxidant effects, protect cells from oxidative stress, and inhibit the production of pro-inflammatory molecules. In animal models, it has been shown to have anticonvulsant effects and to protect against seizures.

Advantages and Limitations for Lab Experiments

The use of 2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}-N-[4-(trifluoromethyl)phenyl]acetamide[4-(trifluoromethyl)phenyl]acetamide in laboratory experiments has several advantages. It is highly soluble in water and can be easily synthesized in two steps. Additionally, it has been shown to have a wide range of biological and pharmacological activities, making it a useful tool for investigating the effects of various molecules on cellular processes. However, it is important to note that this compound has not yet been tested in humans, and its use in clinical trials is not yet approved.

Future Directions

Due to its potential applications in medical research and drug development, there are a number of potential future directions for 2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}-N-[4-(trifluoromethyl)phenyl]acetamide[4-(trifluoromethyl)phenyl]acetamide. These include further exploration of its anti-inflammatory, anti-tumor, and antioxidant properties, as well as its potential applications in the treatment of neurological disorders. Additionally, further research is needed to better understand its mechanism of action and to identify potential side effects. Finally, further studies are needed to assess its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}-N-[4-(trifluoromethyl)phenyl]acetamide[4-(trifluoromethyl)phenyl]acetamide is typically performed in two steps. The first step involves the reaction of an aromatic aldehyde with a pyrrolidine ring to form an intermediate product. This intermediate is then reacted with a trifluoromethyl-substituted phenylacetamide to form the desired compound. The reaction is typically performed in the presence of a base such as sodium hydroxide in an organic solvent such as dimethylsulfoxide (DMSO).

Scientific Research Applications

2-(Pyrrolidin-1-yl)quinolin-8-yl]oxy}-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}-N-[4-(trifluoromethyl)phenyl]acetamide[4-(trifluoromethyl)phenyl]acetamide has been studied for its potential applications in medical research and drug development. Its anti-inflammatory, anti-tumor, and antioxidant effects have been explored in various in vitro and in vivo studies. Additionally, its anticonvulsant effects have been investigated in animal models. These studies have shown that this compound has potential applications in the treatment of a variety of diseases, including cancer, inflammation, and neurological disorders.